Cas no 2171300-66-4 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid)
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
- 2171300-66-4
- EN300-1549811
- 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid
-
- Inchi: 1S/C26H30N2O6/c1-2-7-22(24(29)27-14-16-12-13-33-23(16)25(30)31)28-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,22-,23?/m0/s1
- InChI Key: DXAXZDLLYGHCIP-HESYMAFGSA-N
- SMILES: O1CCC(CNC([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549811-1.0g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1549811-50mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1549811-100mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 100mg |
$2963.0 | 2023-09-25 | ||
| Enamine | EN300-1549811-250mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 250mg |
$3099.0 | 2023-09-25 | ||
| Enamine | EN300-1549811-500mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 500mg |
$3233.0 | 2023-09-25 | ||
| Enamine | EN300-1549811-1000mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 1000mg |
$3368.0 | 2023-09-25 | ||
| Enamine | EN300-1549811-2500mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 2500mg |
$6602.0 | 2023-09-25 | ||
| Enamine | EN300-1549811-5000mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 5000mg |
$9769.0 | 2023-09-25 | ||
| Enamine | EN300-1549811-10000mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid |
2171300-66-4 | 10000mg |
$14487.0 | 2023-09-25 |
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
Introduction to 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171300-66-4)
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid, identified by the CAS number 2171300-66-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentapeptide moiety linked to an oxolane ring. The presence of a fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a subject of considerable interest for researchers exploring novel therapeutic agents.
The structural design of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid is meticulously crafted to leverage the unique properties of its constituent parts. The fluoren-9-ylmethoxycarbonyl moiety, for instance, is known for its stability and ability to enhance the solubility and bioavailability of attached molecules, which is a critical factor in drug development. This feature makes the compound particularly attractive for applications in targeted drug delivery systems and prodrug formulations.
The pentapeptide segment of the molecule introduces a chiral center at the (2S) position, which is essential for achieving enantioselectivity in biological interactions. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, and the precise control over such structures is paramount in medicinal chemistry. The incorporation of an amide bond within the pentapeptide further contributes to the compound's versatility, allowing for modifications that can fine-tune its biological activity.
The oxolane ring, another notable feature of this compound, provides rigidity to the molecular structure while maintaining flexibility at key functional sites. This balance between rigidity and flexibility is crucial for optimizing binding affinity to biological targets. In recent years, oxolane derivatives have been increasingly explored due to their ability to mimic natural biomolecules and enhance drug-like properties such as metabolic stability and binding efficacy.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid with greater accuracy. These simulations have revealed that the compound exhibits promising characteristics for use in immunomodulatory therapies. Specifically, studies suggest that the fluorenylmethoxycarbonyl group may facilitate interactions with immune receptors, potentially leading to novel treatments for autoimmune diseases and inflammatory conditions.
In vitro studies have demonstrated that 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid interacts with various biological pathways, including those involved in cell signaling and enzyme inhibition. The compound's ability to modulate these pathways has opened up new avenues for research into treating neurological disorders. Preliminary findings indicate that it may have neuroprotective effects, making it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed reactions have been instrumental in streamlining the process. These advancements not only improve yield but also enhance purity, which are critical factors for pharmaceutical applications.
The potential applications of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid extend beyond traditional drug development. Its unique structural features make it suitable for use as a building block in designing next-generation biodegradable polymers and materials for biomedical implants. Such materials could revolutionize tissue engineering and regenerative medicine by providing scaffolds that promote cell growth while being safely absorbed by the body.
As research continues to uncover new therapeutic possibilities, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid is poised to play a significant role in addressing some of today's most pressing medical challenges. Its multifaceted properties and potential applications underscore its importance as a cornerstone compound in modern medicinal chemistry. Future studies will likely focus on optimizing its pharmacological profile and exploring novel delivery systems to enhance its clinical efficacy.
2171300-66-4 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)